Cas no 39241-02-6 (N-(3-Bromophenyl)-2-methylpropanamide)
N-(3-Bromophenyl)-2-methylpropanamide is a brominated aromatic amide compound with the molecular formula C₁₀H₁₂BrNO. This intermediate is notable for its utility in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the 3-bromophenyl group enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the isobutyramide moiety offers stability and functional versatility. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light, ensuring consistent performance in research and industrial processes.
39241-02-6 structure
Product Name:N-(3-Bromophenyl)-2-methylpropanamide
CAS No:39241-02-6
MF:C10H12BrNO
MW:242.11238193512
MDL:MFCD01214249
CID:875977
PubChem ID:1234458
Update Time:2025-06-07
N-(3-Bromophenyl)-2-methylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Bromophenyl)isobutyramide
- N-(3-bromophenyl)-2-methylpropanamide
- N-(3-bromophenyl)-2-methylpropanamide(SALTDATA: FREE)
- AC1LO709
- AO-548
- CTK4I1169
- MolPort-002-840-158
- STL260127
- AKOS000178504
- AS-63311
- W16003
- AO-548/11635894
- MFCD01214249
- SCHEMBL14519972
- CCG-339839
- Z27788947
- NKBABBOSWOTEAD-UHFFFAOYSA-N
- DB-209574
- metabromo isobutyranilide
- 39241-02-6
- DTXSID10361215
- CS-0272321
- N-(3-Bromophenyl)-2-methylpropanamide
-
- MDL： MFCD01214249
- Inchi： 1S/C10H12BrNO/c1-7(2)10(13)12-9-5-3-4-8(11)6-9/h3-7H,1-2H3,(H,12,13)
- InChI Key： NKBABBOSWOTEAD-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)NC(C(C)C)=O
Computed Properties
- Exact Mass: 241.01000
- Monoisotopic Mass: 241.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.10000
- LogP: 3.11660
N-(3-Bromophenyl)-2-methylpropanamide Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-(3-Bromophenyl)-2-methylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498543-10mg |
N-(3-Bromophenyl)-2-methylpropanamide |
39241-02-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N498543-50mg |
N-(3-Bromophenyl)-2-methylpropanamide |
39241-02-6 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N498543-100mg |
N-(3-Bromophenyl)-2-methylpropanamide |
39241-02-6 | 100mg |
$ 80.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | D771018-1g |
N-(3-bromophenyl)-2-methylpropanamide |
39241-02-6 | 95% | 1g |
$185 | 2023-05-17 | |
| Aaron | AR00C8UM-100mg |
N-(3-bromophenyl)-2-methylpropanamide |
39241-02-6 | 96% | 100mg |
$36.00 | 2023-12-13 | |
| Aaron | AR00C8UM-250mg |
N-(3-BROMOPHENYL)-2-METHYLPROPANAMIDE |
39241-02-6 | 95% | 250mg |
$500.00 | 2025-01-24 | |
| Aaron | AR00C8UM-500mg |
N-(3-bromophenyl)-2-methylpropanamide |
39241-02-6 | 96% | 500mg |
$75.00 | 2023-12-13 | |
| A2B Chem LLC | AF70242-100mg |
N-(3-Bromophenyl)isobutyramide |
39241-02-6 | 96% | 100mg |
$40.00 | 2023-12-30 | |
| A2B Chem LLC | AF70242-250mg |
N-(3-Bromophenyl)isobutyramide |
39241-02-6 | 95% | 250mg |
$75.00 | 2024-04-20 | |
| A2B Chem LLC | AF70242-500mg |
N-(3-Bromophenyl)isobutyramide |
39241-02-6 | 96% | 500mg |
$80.00 | 2023-12-30 |
N-(3-Bromophenyl)-2-methylpropanamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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